Cas no 1020989-45-0 (2-methyl-N-1-(thiophen-2-yl)ethylaniline)

• Product Name: 2-methyl-N-1-(thiophen-2-yl)ethylaniline
• CAS No: 1020989-45-0
• MF: C₁₃H₁₅NS
• MW: 217.32990193367
• CID: 5156394
• PubChem ID: 43196663
• Update Time: 2026-03-04

2-methyl-N-1-(thiophen-2-yl)ethylaniline Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanamine, α-methyl-N-(2-methylphenyl)-
• 2-methyl-N-1-(thiophen-2-yl)ethylaniline

• Inchi： 1S/C13H15NS/c1-10-6-3-4-7-12(10)14-11(2)13-8-5-9-15-13/h3-9,11,14H,1-2H3
• InChI Key： GRVDJDQGLYOQOV-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1C)C(C1SC=CC=1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on 2-methyl-N-1-(thiophen-2-yl)ethylaniline

Comprehensive Overview of 2-methyl-N-1-(thiophen-2-yl)ethylaniline (CAS No. 1020989-45-0): Properties, Applications, and Industry Insights

2-methyl-N-1-(thiophen-2-yl)ethylaniline (CAS No. 1020989-45-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This aniline derivative features a unique molecular structure combining a thiophene ring and methyl-substituted aromatic amine, making it valuable for designing bioactive molecules. Recent studies highlight its potential as a building block in drug discovery, particularly for central nervous system (CNS) targets and enzyme inhibitors.

The compound's structural versatility allows modifications at multiple sites, enabling researchers to optimize pharmacokinetic properties such as solubility and metabolic stability. Industry trends show growing demand for heterocyclic compounds like this, driven by the need for novel small molecule therapeutics. Analytical techniques including HPLC purification and NMR characterization are critical for ensuring the purity of CAS 1020989-45-0, which typically exceeds 98% in commercial supplies.

Environmental considerations have placed green chemistry approaches at the forefront of synthesizing such compounds. Modern catalytic methods reduce waste generation during production of 2-methyl-N-1-(thiophen-2-yl)ethylaniline, aligning with sustainable chemistry principles. Researchers frequently search for "thiophene-aniline conjugate applications" and "CAS 1020989-45-0 solubility data", reflecting practical concerns in formulation development.

In material science, this compound serves as a precursor for functional polymers with tunable electronic properties. The thiophene moiety contributes to charge transport characteristics, while the aniline group enables polymerization. Such materials show promise in organic electronics, answering frequent queries about "conductive polymer precursors" and "organic semiconductor synthesis".

Quality control protocols for 1020989-45-0 emphasize chromatographic purity assessment and residual solvent monitoring. The compound's stability under various storage conditions (often searched as "2-methyl-N-1-(thiophen-2-yl)ethylaniline storage requirements") is crucial for industrial applications. Proper handling in controlled environments prevents degradation of this light-sensitive material.

Emerging research explores the compound's role in catalysis and ligand design, particularly for transition metal complexes. Its chelating ability makes it valuable in asymmetric synthesis, addressing popular searches about "chiral auxiliary agents". The methyl substitution pattern offers steric control in these applications, demonstrating the molecule's structural advantages.

Regulatory compliance for 2-methyl-N-1-(thiophen-2-yl)ethylaniline focuses on REACH documentation and proper safety data sheets (SDS). While not classified as hazardous under current guidelines, appropriate personal protective equipment (PPE) is recommended during handling, reflecting industry best practices for fine chemical manipulation.

The global market for such specialty chemicals shows steady growth, with projections indicating increased demand from contract research organizations (CROs) and academic laboratories. Suppliers emphasize batch-to-batch consistency and provide detailed certificates of analysis (CoA) for CAS 1020989-45-0, addressing key purchaser concerns about "chemical reproducibility" in research applications.